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Compound of Interest

Compound Name: Protein Kinase C (19-36)

Cat. No.: B15621564

Technical Support Center: Protein Kinase C (19-
36)

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with the
Protein Kinase C (19-36) pseudosubstrate inhibitor peptide.

Frequently Asked Questions (FAQSs)

Q1: What is Protein Kinase C (19-36) and how does it work?

A: Protein Kinase C (19-36), often abbreviated as PKC (19-36), is a synthetic peptide that
corresponds to the pseudosubstrate sequence (residues 19-36) of many Protein Kinase C
(PKC) isoforms.[1][2][3] This peptide mimics the natural substrate of PKC but lacks the serine
or threonine residue that gets phosphorylated. By binding to the substrate-binding site of the
PKC catalytic domain, it competitively inhibits the kinase activity, preventing the
phosphorylation of genuine substrates.[1]

Q2: What is the amino acid sequence of PKC (19-36)?

A: The amino acid sequence for the a/3 pseudo-substrate peptide PKC (19-36) is
RFARKGALRQKNVHEVKN.[1]

Q3: What is the primary application of PKC (19-36) in research?
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A: PKC (19-36) is primarily used as a specific inhibitor to probe the physiological roles of PKC
in various cellular signaling pathways.[4] Its applications include studying processes like cell
proliferation, apoptosis, differentiation, and cytoskeletal organization.

Q4: Is PKC (19-36) isoform-specific?

A: The pseudosubstrate sequence is highly conserved among the conventional and novel PKC
isoforms. Therefore, PKC (19-36) is generally considered a broad-spectrum inhibitor of these
PKC isoforms.[4] Some studies have explored modifications to the pseudosubstrate sequence
to achieve isoform-specificity.

Q5: How should I store the lyophilized PKC (19-36) peptide?

A: Lyophilized PKC (19-36) peptide is stable when stored at -20°C or -80°C.[5][6] For long-term
storage, -80°C is recommended. Keep the vial tightly sealed and protected from moisture.

Troubleshooting Guides

Problem 1: The PKC (19-36) peptide is difficult to
dissolve.

Possible Cause & Solution:

 Inappropriate Solvent: While many sources suggest solubility in aqueous buffers like PBS,
the peptide's charge and hydrophobicity can influence its solubility.

o Recommendation: Start by attempting to dissolve the peptide in sterile, purified water or a
common buffer like PBS (pH 7.4).[5][6][7]

o Troubleshooting: If solubility is poor, you can try the following:
= Sonication: Briefly sonicate the solution in a water bath to aid dissolution.[8]

» pH Adjustment: Since the peptide is basic (net positive charge), dissolving it in a slightly
acidic solution (e.g., buffer with pH 5-6) may improve solubility.[8]

» Organic Solvents: For highly hydrophobic preparations, a small amount of an organic
solvent like DMSO or DMF can be used to initially dissolve the peptide, followed by a
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gradual dilution with the aqueous buffer.[6] Ensure the final concentration of the organic
solvent is compatible with your experimental system.

Workflow for Peptide Reconstitution:
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[‘Start: Lyophilized Peptide ViaD

Centrifuge vial briefly to pellet powder

;

Allow vial to warm to room temperature

'

Gdd recommended solvent (e.g., sterile water or PBSD

Vortex gently

Visually inspect for complete dissolution

[Brieﬂy sonicate if not fully dissolvea

Yes

Inspect again for clarity

4

M«ﬁ—[Store reconstituted peptide at -20°C or -80°C in aliquota

[End: Peptide solution ready for use]<7
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(Start: Suspected Peptide Aggregatioa

Visually inspect for precipitates/cloudiness

recipitates Present Solution is Clear

Gen‘orm Spectrophotometry (Turbidity/UV-Vis Scana

Aggregation Indicated If aggregation is suspected but not confirmed
Gonsider advanced methods: DLS or SEC) Gilter solution through a 0.22 um fiIteD No Aggregation Detected
Giscard and prepare fresh solution from new lyophilized stock Re-test for activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Protein Kinase C (19-36) aggregation and solubility
problems]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621564#protein-kinase-c-19-36-aggregation-and-
solubility-problems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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